Cas no 1804144-25-9 (Methyl 2-bromo-4-(2-cyanoethyl)benzoate)

• Product Name: Methyl 2-bromo-4-(2-cyanoethyl)benzoate
• CAS No: 1804144-25-9
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4950855
• Update Time: 2023-08-22

Methyl 2-bromo-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-5,7H,2-3H2,1H3
• InChI Key： BOTOOPFLAOPROE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=CC(=C1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1